Cas no 137956-23-1 (Dodecanoic acid, triacontyl ester)

Dodecanoic acid, triacontyl ester structure
137956-23-1 structure
Product Name:Dodecanoic acid, triacontyl ester
CAS No:137956-23-1
MF:C42H84O2
MW:621.115174293518
CID:1248327
PubChem ID:54163801
Update Time:2025-04-20

Dodecanoic acid, triacontyl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, triacontyl ester
    • triacontyl dodecanoate
    • DTXSID00709465
    • 137956-23-1
    • Inchi: 1S/C42H84O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-33-35-37-39-41-44-42(43)40-38-36-34-32-12-10-8-6-4-2/h3-41H2,1-2H3
    • InChI Key: OQGFMFIJZAGOST-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 620.64752
  • Monoisotopic Mass: 620.64713192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 40
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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